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Abstract

Nerol, the (22)-stereocisomer of 3,7-dimethylocta-2,6-dien-1-ol, is a naturally occurring
monoterpene alcohol found in the essential oils of many plants, including lemongrass, neroli,
and hops.[1] It is a valuable compound in the fragrance, flavor, and cosmetic industries, prized
for its fresh, sweet, rose-like aroma.[2][3] Beyond its sensory characteristics, nerol exhibits a
range of biological activities, including antimicrobial and potential anxiolytic effects, making it a
molecule of interest for pharmaceutical and therapeutic research.[4][5] This technical guide
provides a comprehensive overview of the physical and chemical properties of nerol, detailed
experimental protocols for its key chemical transformations, its biosynthetic pathway, and
analytical methodologies for its characterization and quantification.

Physical and Chemical Properties

Nerol is a colorless to pale-yellow oily liquid. It is the cis-isomer of geraniol. A summary of its
key physical and chemical properties is presented in the tables below.

Table 1: General and Physical Properties of Nerol
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Property Value References
Molecular Formula C10H180

Molecular Weight 154.25 g/mol

Appearance Colorless oily liquid

Fresh, sweet, rose-like, with

Odor .

citrus notes
Melting Point <-15°C
Boiling Point 224-227 °C

103-105 °C at 9 mmHg

Density 0.876 g/mL at 25 °C
Refractive Index (n2°/D) 1.474

Flash Point 92-99 °C

Vapor Pressure 0.0158 mmHg at 23°C
logP 3.47

Table 2: Solubility and Spectral Data of Nerol
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Property Description References

Insoluble in water; soluble in
Solubility ethanol, ether, chloroform, and

most fixed oils.

3 (ppm): 5.40, 5.18, 4.09, 2.12,

1H NMR (500 MHz, H20) 75 168 162

o (ppm): 17.9, 25.3, 25.9, 27.2,
32.7,122.4,128.8, 133.9,

13C NMR (CDCIls) 164.1, 191.0 (Note: some
peaks may correspond to

neral, the oxidation product)

Key peaks (cm~1): 3328 (O-H
stretch), 2917 (C-H stretch),
1674 (C=C stretch), 1447,
1377, 1000 (C-O stretch)

Infrared (IR) Spectrum

Major fragments (m/z): 69, 41,

Mass Spectrum (MS)
93, 84, 68, 80, 79, 94

Chemical Reactivity and Transformations

Nerol undergoes chemical reactions typical of an allylic alcohol, including oxidation, reduction,
esterification, and acid-catalyzed cyclization.

Oxidation of Nerol to Neral

The primary alcohol group of nerol can be selectively oxidized to an aldehyde, neral, without
affecting the double bonds. A common and efficient method for this transformation is the
Piancatelli-Margarita oxidation, which utilizes TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) as
a catalyst and iodosobenzene diacetate (IBD) as the oxidant. This method is valued for its mild
reaction conditions and high chemoselectivity.

Materials:

e Nerol
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e Acetonitrile (CHsCN)

e pH 7.0 buffer solution

e TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl)

e lodosobenzene diacetate (IBD)

e Diethyl ether (Et20)

o Saturated aqueous sodium thiosulfate (Na2S20s3)
o Saturated aqueous sodium hydrogen carbonate (NaHCOs)
e Saturated aqueous sodium chloride (brine)

e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel for column chromatography

e Hexanes

Procedure:

 In a round-bottom flask equipped with a magnetic stir bar, dissolve nerol (1.0 eq) in
acetonitrile (approx. 0.5 M solution).

 To the stirred solution, add pH 7.0 buffer solution (approx. 1/3 volume of acetonitrile),
followed by TEMPO (0.1 eq) and iodosobenzene diacetate (1.1 eq).

« Stir the reaction mixture vigorously at room temperature. The reaction progress can be
monitored by thin-layer chromatography (TLC) using a 3:7 mixture of diethyl ether and
hexanes as the eluent.

o Upon completion of the reaction, dilute the mixture with diethyl ether and transfer it to a
separatory funnel.
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Wash the organic layer with saturated aqueous sodium thiosulfate (2 x volume of organic
layer) to remove excess IBD and TEMPO.

Wash the organic layer with saturated aqueous sodium hydrogen carbonate (1 x volume of
organic layer) followed by saturated aqueous sodium chloride (1 x volume of organic layer).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel using a 1:9 mixture of
diethyl ether and hexanes as the eluent to yield neral as a colorless oil.
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Caption: General workflow for the quantitative analysis of nerol by GC-MS.
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Conclusion

Nerol is a monoterpene alcohol with significant applications in various industries and potential
for therapeutic use. A thorough understanding of its physical and chemical properties is
essential for its effective utilization in research and development. This guide has provided a
detailed overview of these properties, along with practical experimental protocols for its
synthesis, modification, and analysis. The information and methodologies presented herein are
intended to serve as a valuable resource for scientists and professionals working with this
versatile natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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